Cas no 78644-75-4 ( )

  structure
  structure
Product Name: 
CAS No:78644-75-4
MF:C11H9BrN2
MW:249.106561422348
CID:984312
PubChem ID:319456
Update Time:2025-04-20

  Chemical and Physical Properties

Names and Identifiers

    • N-(4-bromophenyl)pyridin-2-amine
    • (4-bromo-phenyl)-pyridin-2-yl-amine
    • N-(4-bromophenyl)-2-aminopyridine
    • N-(p-Bromphenyl)-2-pyridylamin
    • NSC263751
    • SureCN8162368
    • DTXSID10312863
    • 78644-75-4
    • SCHEMBL8162368
    • NSC-263751
    • HS-5348
    • DS-011596
    •  
    • Inchi: 1S/C11H9BrN2/c12-9-4-6-10(7-5-9)14-11-3-1-2-8-13-11/h1-8H,(H,13,14)
    • InChI Key: NIDLRXNAADDGDT-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)NC1C=CC=CN=1

Computed Properties

  • Exact Mass: 247.99497
  • Monoisotopic Mass: 247.99491g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 24.9Ų

Experimental Properties

  • PSA: 24.92
  • LogP: 3.66070
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